Cas no 2155-60-4 (Dibutyl itaconate)

• Product Name: Dibutyl itaconate
• CAS No: 2155-60-4
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• MDL: MFCD00027211
• CID: 269182
• PubChem ID: 87571581
• Update Time: 2025-04-19

Dibutyl itaconate Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-methylene-, 1,4-dibutyl ester
• Dibutyl Itaconate (stabilized with HQ)
• dibutyl 2-methylenesuccinate
• dibutyl 2-methylidenebutanedioate
• DIBUTYL ITACONATE
• 2-methylenesuccinic acid dibutyl ester
• Butanedioic acid,methylene-,dibutyl ester
• Di(n-butyl) itaconate
• Itaconic Acid Dibutyl Ester
• Methylen-bernsteinsaeure-dibutylester
• Itaconic Acid Dibutyl Ester (stabilized with HQ)
• Butanedioic acid, methylene-, dibutyl ester
• Itaconic acid, dibutyl ester
• Itaconic acid di-n-butyl ester
• NSC8487
• OGVXYCDTRMDYOG-UHFFFAOYSA-N
• Butanedioic acid, 2-methylene-, 1,4-dibutyl ester
• bis(butyl) itaconate
• Dibutyl itaconate, 96%
• Dibutyl 2-methylenesuccinate #
• NSC5251
• DibutylItaconate(st
• I0201
• dibutylitaconate
• NSC 8487
• AI3-15511
• MFCD00027211
• AKOS015916161
• NS00021060
• SCHEMBL194857
• DTXSID5062213
• 1,4-dibutyl 2-methylidenebutanedioate
• Dibutyl itaconate(stabilized with HQ)
• A879029
• EINECS 218-451-9
• AS-59412
• Succinic acid, methylene-, dibutyl ester
• NSC-5251
• NSC 5251
• NSC-8487
• 2155-60-4
• CS-0187350
• Butanedioic acid, 2-methylene, dibutyl ester
• FT-0624679
• DTXCID0036502
• DB-045617
• Dibutyl itaconate

• MDL： MFCD00027211
• Inchi： 1S/C13H22O4/c1-4-6-8-16-12(14)10-11(3)13(15)17-9-7-5-2/h3-10H2,1-2H3
• InChI Key： OGVXYCDTRMDYOG-UHFFFAOYSA-N
• SMILES： O(C(CC(=C)C(=O)OCCCC)=O)CCCC

Computed Properties

• Exact Mass: 242.15200
• Monoisotopic Mass: 242.151809
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not determined
• Density: 0.985 g/mL at 25 °C(lit.)
• Melting Point: N/A℃
• Boiling Point: 190°C/60mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.444(lit.)
• PSA: 52.60000
• LogP: 2.61930
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Dibutyl itaconate Security Information

• Signal Word：Warning
• Hazard Statement： H319-H413
• Warning Statement： P305+P351+P338
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents